Cas no 1807227-72-0 (Methyl 2,6-Bis(trifluoromethyl)phenylacetate)

Methyl 2,6-Bis(trifluoromethyl)phenylacetate structure
1807227-72-0 structure
Product Name:Methyl 2,6-Bis(trifluoromethyl)phenylacetate
CAS No:1807227-72-0
MF:C11H8F6O2
MW:286.170444488525
CID:4708185
Update Time:2023-08-15

Methyl 2,6-Bis(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,6-Bis(trifluoromethyl)phenylacetate
    • Inchi: 1S/C11H8F6O2/c1-19-9(18)5-6-7(10(12,13)14)3-2-4-8(6)11(15,16)17/h2-4H,5H2,1H3
    • InChI Key: SSUFCPZHXFYJGR-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C(F)(F)F)C=1CC(=O)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Topological Polar Surface Area: 26.3
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